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Compound of Interest

Compound Name: G-479

Cat. No.: B15612159

For researchers and drug development professionals, ensuring a safe laboratory environment
is paramount. This includes the proper disposal of chemical reagents like G-479, a potent
inhibitor of MEK and the hERG channel. Adherence to correct disposal protocols is a critical
aspect of laboratory safety and environmental responsibility, minimizing risks to personnel and
preventing environmental contamination. This guide provides essential, step-by-step
procedures for the safe handling and disposal of G-479.

G-479: Key Data for Safe Handling

A summary of the essential quantitative data for G-479 is provided below, offering a quick
reference for its biological potency.

Property Value Source
CAS Number 1168092-22-5 N/A
Molecular Formula C16H15FIN5Oa4 N/A
ICso (HCT-116) 0.049 uM N/A
ICs0 (A375) 0.004 uM N/A
ICso (hERG channel) 14 yM N/A

Experimental Protocol: Safe Disposal of G-479
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The following protocol outlines the detailed methodology for the safe disposal of G-479. This
procedure should be performed in a designated area, such as a fume hood, and with
appropriate personal protective equipment.

Materials:
e G-479 waste (solid, solutions, contaminated labware)
e Appropriate Personal Protective Equipment (PPE):
o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles
o Lab coat
e Sealable, labeled hazardous waste container (compatible with chemical contents)
e Chemical spill kit
 Your institution's Environmental Health and Safety (EHS) guidelines
Procedure:

o Personnel Protection: Before handling any G-479 waste, don the appropriate PPE, including
a lab coat, safety goggles, and chemical-resistant gloves.

o Waste Segregation:

o Collect all solid G-479 waste, including unused or expired compounds and contaminated
items such as weighing paper and disposable spatulas, in a designated, leak-proof
hazardous waste container.

o Collect liquid waste containing G-479, such as experimental solutions, in a separate,
compatible, and clearly labeled hazardous waste container. Do not mix with other solvent
waste streams unless explicitly permitted by your institution's EHS department.
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o Dispose of contaminated sharps (needles, razor blades) in a designated sharps container
that is clearly labeled as containing G-479 waste.

Container Labeling: Label all hazardous waste containers with the full chemical name ("G-
479"), the CAS number (1168092-22-5), and the appropriate hazard symbols as determined
by the Safety Data Sheet (SDS) and institutional guidelines.

Storage: Store the sealed hazardous waste containers in a designated, secure, and well-
ventilated area, away from incompatible materials, until collection by your institution's EHS
personnel.

Decontamination: Thoroughly decontaminate all non-disposable equipment and work
surfaces that have come into contact with G-479 using a suitable solvent (e.g., 70% ethanol,
followed by water), as recommended by your institution's safety protocols. Collect the
cleaning materials (e.g., wipes) as solid hazardous waste.

Disposal Request: Follow your institution's specific procedures to request a pickup of the
hazardous waste by the EHS department.

G-479 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of G-479, from
initial handling to final collection.
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Caption: Workflow for the safe disposal of G-479.

 To cite this document: BenchChem. [Safeguarding the Laboratory: Proper Disposal
Procedures for G-479]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612159#g-479-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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